Tri-n-butylborane-3-methoxypropylamine
Overview
Description
Tri-n-butylborane-3-methoxypropylamine is a useful research compound. Its molecular formula is C16H38BNO and its molecular weight is 271.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 271.3046450 g/mol and the complexity rating of the compound is 166. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Dental Applications
Tri-n-butylborane (TBB) has been utilized in dental applications. A study by Sanjo (1971) highlighted the effectiveness of a cold-curing dental resin catalyzed by TBB, which exhibited excellent adhesiveness to teeth and minimal effects on the pulp. Additionally, Baba et al. (2002) investigated the influence of various disinfectants on the bond strength of TBB-initiated resin to dentine, finding that specific treatments like glutaraldehyde could enhance the bond strength.
Polymerization Processes
TBB plays a significant role in polymerization processes. Kojima et al. (1975) discovered that TBB, in the presence of amino acid esters, effectively initiates the polymerization of methyl methacrylate. This study showed that the combination of TBB and amino esters was more efficient than TBB alone. In a related context, Fujisawa and Kadoma (2010) reviewed TBB-initiated graft copolymerization of methyl methacrylates with proteinous materials, highlighting the co-catalytic effects of amino acids on this process.
Chemical Bonding and Reactions
TBB is involved in various chemical bonding and reaction processes. Nogawa et al. (2015) evaluated the bonding durability of TBB-initiated resin to human enamel, finding that certain priming and etching treatments improved bond strength. Additionally, Tamura et al. (1982) demonstrated that O-Arenesulfonyl-N-alkylhydroxylamines reacted with TBB to produce alkyl-n-butylamines, indicating its role in amination reactions.
Biomedical Research
In the realm of biomedical research, Fujisawa and Atsumi (2004) studied the cytotoxicity of a 4-META/MMA-TBBO resin against human pulp fibroblasts, contributing valuable information to the understanding of the biocompatibility of dental materials.
Properties
IUPAC Name |
tributyl-(3-methoxypropylazaniumyl)boranuide | |
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InChI |
InChI=1S/C16H38BNO/c1-5-8-12-17(13-9-6-2,14-10-7-3)18-15-11-16-19-4/h5-16,18H2,1-4H3 | |
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InChI Key |
RPZSVOCQLXCXET-UHFFFAOYSA-N | |
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Canonical SMILES |
[B-](CCCC)(CCCC)(CCCC)[NH2+]CCCOC | |
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Molecular Formula |
C16H38BNO | |
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Molecular Weight |
271.3 g/mol | |
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CAS No. |
345269-15-0 | |
Record name | (T-4)-Tributyl(3-methoxy-1-propanamine-κN)boron | |
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